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Compound of Interest

Compound Name: 5-Ethyl-3,3-dimethyloctane

Cat. No.: B14556797 Get Quote

Essential Safety and Handling Guide for 5-Ethyl-3,3-
dimethyloctane
This guide provides immediate, essential safety and logistical information for handling 5-Ethyl-
3,3-dimethyloctane in a laboratory setting. All procedures should be performed in accordance

with your institution's safety protocols.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for 5-Ethyl-3,3-dimethyloctane is not readily

available, its properties can be inferred from its chemical structure and data on similar aliphatic

hydrocarbons. It is a flammable liquid that may cause skin and respiratory irritation[1][2].

Property Value

CAS Number 62183-58-8[3][4]

Molecular Formula C₁₂H₂₆[3][4][5]

Molecular Weight 170.33 g/mol [3][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety

when handling 5-Ethyl-3,3-dimethyloctane. The following table summarizes the required PPE
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based on best practices for handling flammable and potentially irritating liquid hydrocarbons[1]

[6][7].

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation[1][8].

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact, which can cause

irritation[6][7]. Regularly

inspect gloves for any signs of

degradation.

Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

Minimizes skin exposure to

accidental spills and protects

from potential flammability

hazards[6][7].

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor

cartridge.

Necessary when handling

outside of a certified chemical

fume hood or in poorly

ventilated areas to protect the

respiratory tract from

potentially irritating and

harmful vapors[6][7][9].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan is essential for the safe handling of 5-Ethyl-3,3-
dimethyloctane.

1. Engineering Controls:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood[6].
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2. Safe Handling Practices:

Avoid contact with skin and eyes[6][8].

Do not breathe vapors[6].

Keep away from heat, sparks, and open flames[6][8].

Use non-sparking tools and take precautionary measures against static discharge[1][6][8].

Ground and bond container and receiving equipment[1][8].

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling[6].

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[6][8].

Store in an approved flammable liquid storage area[8].

Keep away from incompatible materials such as strong oxidizing agents.

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these guidelines to mitigate environmental

contamination and ensure safety.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Remove all ignition sources[1][8].

Wear appropriate PPE as outlined in the table above.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal[6][8].
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Clean the spill area thoroughly.

Disposal Plan:

All waste containing 5-Ethyl-3,3-dimethyloctane must be treated as hazardous waste.

Collect all waste, including contaminated absorbent materials and empty containers, in a

designated and properly labeled hazardous waste container.

Store waste containers in a secure area away from incompatible materials until collection by

authorized personnel.

All disposal must be in accordance with federal, state, and local regulations[6][8]. Contact

your institution's environmental health and safety department for specific guidance.

DO NOT discharge into sewer or waterways[8].

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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